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Compound of Interest

Compound Name: Bis-PEG1-NHS ester

Cat. No.: B1667457

Abstract: This guide provides a comprehensive technical overview of Bis-PEG1-NHS ester, a
homobifunctional crosslinking agent. It is designed for researchers, scientists, and drug
development professionals. The document details the reagent's chemical properties,
mechanism of action, and key applications in bioconjugation. Detailed experimental protocols
are provided, along with graphical representations of reaction mechanisms and workflows to
facilitate understanding and practical implementation.

Introduction to Bis-PEG1-NHS Ester

Bis-PEG1-NHS ester is a homobifunctional crosslinker, meaning it possesses two identical
reactive groups at either end of a spacer molecule.[1] Specifically, it features two N-
hydroxysuccinimide (NHS) ester groups connected by a short, hydrophilic single polyethylene
glycol (PEG) unit.[2] These NHS esters are highly reactive toward primary amines (-NH2),
which are abundantly found on the surface of proteins at the N-terminus and on the side chains
of lysine residues.[3][4] This reactivity allows Bis-PEG1-NHS ester to covalently link molecules
containing primary amines, forming stable amide bonds.[5]

The inclusion of a PEG spacer offers significant advantages, such as increased water solubility
of the reagent and the resulting conjugate molecule, which helps to reduce aggregation. Unlike
traditional PEG reagents that are often a heterogeneous mixture of different chain lengths, Bis-
PEG1-NHS ester is a homogeneous compound with a precisely defined molecular weight and

spacer length, enabling greater control and characterization in crosslinking applications. Its
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primary applications include studying protein structures, creating antibody-drug conjugates

(ADCs), and immobilizing proteins onto surfaces.

Chemical Properties and Data

The physical and chemical properties of Bis-PEG1-NHS ester are critical for its effective use in

experimental design. The data below is summarized for easy reference.

Property

Value

References

Synonym

Bis(succinimidyl) 3,3'-(ethane-

1,2-diylbis(oxy))dipropanoate

Molecular Formula

C14H16N209

Molecular Weight 356.29 g/mol (or 356.3)
CAS Number 65869-64-9
Purity Typically >95%

White to off-white solid or
Appearance _ o

viscous liquid

. Soluble in DMSO and DMF;

Solubility

Insoluble in water and ethanol

Reactive Groups

N-hydroxysuccinimide (NHS)
Ester (x2)

Target Moiety

Primary Amines (-NH2)

Spacer Arm

PEG (1 unit)

Storage Conditions

-20°C, under desiccant

Mechanism of Action

The crosslinking reaction is initiated by the nucleophilic attack of a deprotonated primary amine

on the carbonyl carbon of the NHS ester. This forms a stable amide bond and releases N-

hydroxysuccinimide (NHS) as a byproduct. The reaction is highly efficient in the pH range of

7.2 to 8.5. Below this range, the primary amines are protonated and less reactive. Above this
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range, the hydrolysis of the NHS ester becomes a significant competing reaction, reducing
conjugation efficiency. Careful control of pH is therefore essential for successful conjugation.
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Figure 1. Reaction of an NHS ester with a primary amine to form a stable amide bond.

Experimental Protocols

Successful use of Bis-PEG1-NHS ester requires careful attention to reagent preparation,

reaction conditions, and quenching procedures.

This protocol outlines a general procedure for crosslinking proteins in solution. The optimal
concentrations and molar ratios should be empirically determined for each specific system.

A. Materials
o Protein Sample: Purified protein(s) at a concentration of 0.1-5 mg/mL.

o Conjugation Buffer: Amine-free buffer, pH 7.2-8.5. Recommended buffers include Phosphate
Buffered Saline (PBS), HEPES, or bicarbonate/carbonate. Avoid buffers containing primary
amines like Tris or glycine, as they will compete with the reaction.

o Bis-PEG1-NHS Ester Stock Solution: The reagent is moisture-sensitive. Immediately before

use, dissolve the required amount in a dry, water-miscible organic solvent like dimethyl
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sulfoxide (DMSO) or dimethylformamide (DMF) to create a 10-25 mM stock solution.

e Quenching Buffer: 1M Tris-HCI, pH 7.5 or 1M Glycine, pH 7.5.
B. Procedure

e Protein Preparation: Prepare the protein solution in the chosen Conjugation Buffer. Ensure
the protein concentration is appropriate (e.g., 0.1 mM).

o Crosslinker Addition: Add the Bis-PEG1-NHS ester stock solution to the protein solution to
achieve the desired final concentration. A 10- to 50-fold molar excess of the crosslinker over
the protein is a common starting point.

e Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2
hours at 4°C with gentle mixing.

e Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-
50 mM. This will consume any unreacted NHS ester. Incubate for an additional 15 minutes at

room temperature.

e Analysis: The crosslinked products can be analyzed by SDS-PAGE, mass spectrometry, or
other relevant techniques. Unreacted crosslinker can be removed by dialysis or size-
exclusion chromatography.
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Figure 2. Experimental workflow for a typical protein crosslinking experiment.
Key Applications
Bis-PEG1-NHS ester is a versatile tool used in various bioconjugation applications.

Homobifunctional crosslinkers like Bis-PEG1-NHS ester are used to covalently link proteins
that are in close proximity, effectively "freezing" protein-protein interactions. By crosslinking
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interacting partners within a complex, researchers can identify the components of the complex
and gain low-resolution structural insights.

This reagent serves as a non-cleavable linker in the synthesis of ADCs. In this context, one
NHS ester group reacts with a lysine residue on an antibody, while the other reacts with an
amine-containing cytotoxic drug or payload. The resulting conjugate directs the payload
specifically to target cells recognized by the antibody.

Antibody

Amide Bond
Bis-PEGL1 Linker
(-NH-CO-PEG-CO-NH-)

Amide Bond

Cytotoxic Drug

Click to download full resolution via product page
Figure 3. Logical structure of an Antibody-Drug Conjugate using Bis-PEG1-NHS ester.

Bis-PEG1-NHS ester can be used to immobilize proteins, peptides, or other amine-containing
ligands onto amine-functionalized surfaces (e.g., beads, nanopatrticles, or microplates). This is
a foundational technique for creating affinity chromatography media, diagnostic assays, and
various biosensors. The hydrophilic PEG spacer helps to extend the attached molecule away
from the surface, improving its accessibility and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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